Cas no 23740-15-0 ((3alpha,5beta,7alpha,25S)-3,7-Dihydroxycholestan-26-oic acid)

• Product name: (3alpha,5beta,7alpha,25S)-3,7-Dihydroxycholestan-26-oic acid
• CAS No: 23740-15-0
• MF: C₂₇H₄₆O₄
• MW: 434.651749134064
• CID: 2050436
• PubChem ID: 93535590

(3alpha,5beta,7alpha,25S)-3,7-Dihydroxycholestan-26-oic acid Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,7alpha,25S)-3,7-Dihydroxycholestan-26-oic acid
• 23740-15-0
• (25S)-3alpha,7alpha-Dihydroxy-5beta-cholestan-26-oic acid

• Inchi： InChI=1S/C27H46O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h16-24,28-29H,5-15H2,1-4H3,(H,30,31)
• InChI Key： ITZYGDKGRKKBSN-UHFFFAOYSA-N
• SMILES： CC(CCCC(C)C(O)=O)C1CCC2C3C(O)CC4CC(O)CCC4(C)C3CCC12C

Computed Properties

• Exact Mass: 434.33960994Da
• Monoisotopic Mass: 434.33960994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives